Cas no 77722-56-6 (2,5-dimethylhex-1-en-3-ol)

• Product Name: 2,5-dimethylhex-1-en-3-ol
• CAS No: 77722-56-6
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 983748
• PubChem ID: 267691
• Update Time: 2025-04-20

2,5-dimethylhex-1-en-3-ol Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylhex-1-en-3-ol
• AC1L6IP7; NSC107261; CTK2H9281; AR-1D4455; 3-hydroxy-2,5-dimethyl-1-hexene; AC1Q76IB; 2,5-dimethylhex-1-ene-3-ol; AG-K-85346;
• NSC-107261
• NSC107261
• AKOS017729123
• DTXSID00296047
• 77722-56-6

• Inchi： 1S/C8H16O/c1-6(2)5-8(9)7(3)4/h6,8-9H,3,5H2,1-2,4H3
• InChI Key： HKYNMDHHMMRJGQ-UHFFFAOYSA-N
• SMILES： OC(C(=C)C)CC(C)C

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.833
• Boiling Point: 158.3°C at 760 mmHg
• Flash Point: 55.8°C
• Refractive Index: 1.435
• PSA: 20.23
• LogP: 1.96950